N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C19H15ClN4O3S2/c1-10-21-17-18(29-10)16(14-4-3-7-28-14)23-24(19(17)26)9-15(25)22-12-8-11(20)5-6-13(12)27-2/h3-8H,9H2,1-2H3,(H,22,25)
• InChI Key: MTHPDMPLTYHCAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)NC3=C(C=CC(=C3)Cl)OC)C4=CC=CS4
• Molecular Formula: C19H15ClN4O3S2
• Molecular Weight: 446.9 g/mol
• CAS No.: 941927-94-2

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-methyl-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15ClN4O3S2 and its molecular weight is 446.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of complex acetamide compounds, including those similar to the specified chemical, has been a subject of extensive research due to their diverse pharmacological activities. Studies have focused on developing novel synthetic routes to enhance the structural diversity and biological activity of acetamide derivatives. For instance, the work by Dr.Valentin Habernickel (2002) outlines the pharmaceutical market's reflection through patents, mentioning the synthesis and activity of various pyridazino and acetamide compounds for cardiac, neuroprotective, and cytostatic purposes.

Antimicrobial and Anti-inflammatory Activities

Research on acetamido derivatives has also uncovered their antimicrobial and anti-inflammatory activities. A study by D. Sowmya et al. (2017) demonstrated the antimicrobial and anti-inflammatory potential of acetamido pyrrolyl oxazoles/thiazoles/imidazoles, providing a foundation for the exploration of similar compounds in fighting bacterial and fungal infections.

Comparative Metabolism Studies

Comparative metabolism studies of chloroacetamide herbicides and their metabolites in human and rat liver microsomes, as discussed by S. Coleman et al. (2000), offer insights into the metabolic pathways and toxicological profiles of related compounds. These studies are crucial for understanding the environmental and health impacts of chloroacetamide derivatives, including potential therapeutic agents.

Synthesis and Evaluation of Derivatives

The synthesis and evaluation of novel derivatives for potential anti-inflammatory activity, as explored by K. Sunder & Jayapal Maleraju (2013), highlight the ongoing efforts to develop more effective and safer therapeutic agents. These studies contribute to the broader field of medicinal chemistry, aiming to discover novel compounds with significant health benefits.